Cas no 2171194-01-5 (4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171194-01-5
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6492199
• PubChem ID: 165583652
• Update Time: 2025-06-11

4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 4-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532550
• 2171194-01-5
• EN300-1532681
• 2171277-20-4
• 4-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532084
• 2172227-99-3
• 4-[N-methyl(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid

• Inchi： 1S/C28H26N2O5/c1-30(20-12-10-17(11-13-20)27(32)33)26(31)18-14-19(15-18)29-28(34)35-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,18-19,25H,14-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： LPPHSLBRSXNZBE-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Research Briefing on 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171194-01-5)

In recent years, the compound 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171194-01-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutaneamidobenzoic acid core and Fmoc-protected amino group, has shown promising potential in drug discovery and development. The following briefing synthesizes the latest findings related to this compound, highlighting its applications, synthesis, and biological relevance.

The primary interest in 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid stems from its role as a versatile building block in peptide and peptidomimetic synthesis. Recent studies have demonstrated its utility in the development of constrained peptides, which are increasingly recognized for their enhanced stability and target specificity. The cyclobutane ring introduces rigidity into the peptide backbone, thereby improving binding affinity and metabolic stability—a critical factor in therapeutic applications.

One of the most notable advancements involves the optimization of synthetic routes for this compound. Researchers have reported a high-yield, scalable synthesis method that employs solid-phase peptide synthesis (SPPS) techniques. The Fmoc-protecting group, a hallmark of this molecule, facilitates efficient deprotection and coupling steps, making it compatible with automated peptide synthesizers. This methodological progress has significantly reduced production costs and improved accessibility for further research.

In terms of biological activity, preliminary studies have explored the compound's interactions with various protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, although further in vivo studies are warranted to validate these effects.

Another area of interest is the compound's role in targeted drug delivery systems. Its structural features, including the benzoic acid moiety, allow for conjugation with nanoparticles and other drug carriers. Recent work has demonstrated its efficacy in enhancing the solubility and bioavailability of hydrophobic drugs, addressing a longstanding challenge in pharmaceutical formulations.

Despite these promising developments, challenges remain. The stability of the cyclobutane ring under physiological conditions and the potential for off-target effects are areas requiring further investigation. Additionally, the scalability of synthetic methods must be balanced with environmental considerations, as some steps in the synthesis involve hazardous reagents.

In conclusion, 4-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171194-01-5) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its applications in peptide design, enzyme inhibition, and drug delivery underscore its versatility. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential through targeted modifications. As the field progresses, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.